molecular formula C19H23FN2O2S B6499345 N-[(1-benzylpiperidin-4-yl)methyl]-4-fluorobenzene-1-sulfonamide CAS No. 953210-12-3

N-[(1-benzylpiperidin-4-yl)methyl]-4-fluorobenzene-1-sulfonamide

Cat. No. B6499345
CAS RN: 953210-12-3
M. Wt: 362.5 g/mol
InChI Key: VHCXBOBKNSAPRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(1-benzylpiperidin-4-yl)methyl]-4-fluorobenzene-1-sulfonamide (also known as N-benzyl-4-fluorobenzene-1-sulfonamide) is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 84-86°C and a boiling point of 189-190°C. N-benzyl-4-fluorobenzene-1-sulfonamide is a useful tool for studying the biochemical and physiological effects of a variety of compounds, and has been used in a variety of laboratory experiments.

Scientific Research Applications

Antioxidant Properties

The compound has been studied for its potential antioxidant properties. It has been synthesized and screened, both in silico and in vitro, for its ability to scavenge free radicals .

Cholinesterase Inhibition

The compound has been found to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes. This property could make it useful in the treatment of diseases like Alzheimer’s, where there is a deficiency of acetylcholine .

Analgesic Activity

As part of a study into new Fentanyl-derived opioid compounds, the compound was synthesized and characterized for its potent analgesic activity .

Reduced Side Effects

The same study also aimed to develop opioid compounds with reduced side effects. The compound was synthesized as a starting material, suggesting that it may have fewer side effects compared to other opioids .

Building Blocks for Other Compounds

The compound is available for purchase as a building block for the synthesis of other compounds. This suggests that it may have applications in various fields of scientific research .

Potential Applications in CNS Diseases

The compound has been studied for its potential applications in central nervous system (CNS) diseases. The research aimed to generate leads for developing poly-active molecules with utility in CNS diseases .

properties

IUPAC Name

N-[(1-benzylpiperidin-4-yl)methyl]-4-fluorobenzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23FN2O2S/c20-18-6-8-19(9-7-18)25(23,24)21-14-16-10-12-22(13-11-16)15-17-4-2-1-3-5-17/h1-9,16,21H,10-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VHCXBOBKNSAPRU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CNS(=O)(=O)C2=CC=C(C=C2)F)CC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23FN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.